Cas no 1782218-90-9 (1-(2-bromophenyl)cyclopentylmethanol)

• Product Name: 1-(2-bromophenyl)cyclopentylmethanol
• CAS No: 1782218-90-9
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD28465318
• CID: 5162180
• PubChem ID: 18006373
• Update Time: 2025-05-22

1-(2-bromophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(2-bromophenyl)-
• 1-(2-bromophenyl)cyclopentylmethanol

• MDL： MFCD28465318
• Inchi： 1S/C12H15BrO/c13-11-6-2-1-5-10(11)12(9-14)7-3-4-8-12/h1-2,5-6,14H,3-4,7-9H2
• InChI Key： XANPQNPDJVIOJI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Br)(CO)CCCC1

Additional information on 1-(2-bromophenyl)cyclopentylmethanol

1-(2-Bromophenyl)Cyclopentylmethanol: A Comprehensive Overview

1-(2-Bromophenyl)Cyclopentylmethanol, also known by its CAS number 1782218-90-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group with a cyclopentane ring and a hydroxymethyl group. Its chemical formula is C₁₃H₁₆BrO, and it exists as a white crystalline solid under standard conditions.

The synthesis of 1-(2-Bromophenyl)Cyclopentylmethanol typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and reduction processes. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are highly valuable for applications in drug discovery and chiral resolution studies. The compound's structure makes it an excellent substrate for further functionalization, such as the introduction of additional stereocenters or the formation of bioactive motifs.

In terms of applications, 1-(2-Bromophenyl)Cyclopentylmethanol has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a building block for constructing complex natural product analogs and bioactive molecules. For instance, it has been used to synthesize derivatives with anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have highlighted its ability to modulate key signaling pathways involved in cancer progression, making it a promising candidate for drug development.

The compound's physical properties also make it suitable for use in materials science. Its hydroxymethyl group can participate in hydrogen bonding, which enhances its solubility in polar solvents and facilitates its incorporation into polymer matrices. This property has led to investigations into its potential as a component in advanced materials, such as stimuli-responsive polymers and drug delivery systems.

From a toxicological perspective, 1-(2-Bromophenyl)Cyclopentylmethanol has been subjected to rigorous safety assessments to determine its potential risks to human health and the environment. Initial findings suggest that it exhibits low acute toxicity when administered at typical experimental doses. However, long-term exposure studies are currently underway to evaluate its potential for chronic toxicity or bioaccumulation.

In conclusion, 1-(2-Bromophenyl)Cyclopentylmethanol, with its CAS number 1782218-90-9, represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.